Hesperetin 3’-O-β-D-Glucuronide
Hesperetin 3’-O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
150985-66-3
VCID:
VC0139165
InChI:
InChI=1S/C22H22O12/c1-31-12-3-2-8(13-7-11(25)16-10(24)5-9(23)6-15(16)32-13)4-14(12)33-22-19(28)17(26)18(27)20(34-22)21(29)30/h2-6,13,17-20,22-24,26-28H,7H2,1H3,(H,29,30)/t13-,17-,18-,19+,20-,22+/m0/s1
SMILES:
COC1=C(C=C(C=C1)C2CC(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C22H22O12
Molecular Weight:
478.406
Hesperetin 3’-O-β-D-Glucuronide
CAS No.: 150985-66-3
Reference Standards
VCID: VC0139165
Molecular Formula: C22H22O12
Molecular Weight: 478.406
| CAS No. | 150985-66-3 |
|---|---|
| Product Name | Hesperetin 3’-O-β-D-Glucuronide |
| Molecular Formula | C22H22O12 |
| Molecular Weight | 478.406 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[5-[(2S)-5,7-dihydroxy-4-oxo-2,3-dihydrochromen-2-yl]-2-methoxyphenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C22H22O12/c1-31-12-3-2-8(13-7-11(25)16-10(24)5-9(23)6-15(16)32-13)4-14(12)33-22-19(28)17(26)18(27)20(34-22)21(29)30/h2-6,13,17-20,22-24,26-28H,7H2,1H3,(H,29,30)/t13-,17-,18-,19+,20-,22+/m0/s1 |
| Standard InChIKey | PJAUEKWZQWLQSU-ZQUMRXHJSA-N |
| SMILES | COC1=C(C=C(C=C1)C2CC(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| Synonyms | (S)-5-(3,4-Dihydro-5,7-dihydroxy-4-oxo-2H-1-benzopyran-2-yl)-2-methoxyphenyl β-D-Glucopyranosiduronic Acid; |
| Last Modified | Aug 20 2021 |
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